Osmium tetrachloride
Overview
Description
Osmium Tetrachloride, also known as Osmium(IV) Chloride, is an inorganic compound composed of osmium and chlorine with the empirical formula OsCl4 . It exists in two polymorphs (crystalline forms) and is used to prepare other osmium complexes . It appears as red-black orthorhombic crystals .
Synthesis Analysis
This compound was first reported in 1909 as the product of chlorination of osmium metal . This route affords the high-temperature polymorph . A brown, apparently cubic polymorph forms upon reduction of osmium tetroxide with thionyl chloride .Molecular Structure Analysis
This compound adopts a structure in which osmium centers are octahedrally coordinated, sharing opposite edges of the OsCl6 octahedra to form a chain .Chemical Reactions Analysis
This compound reacts with water . It is soluble in hydrochloric acid . Osmium tetraoxide dissolves in hydrochloric acid to give the hexachloroosmate anion .Physical And Chemical Properties Analysis
This compound has a molar mass of 332.041 g/mol . It has a density of 4.38 g/cm3 and decomposes at 323°C . It reacts with water and is soluble in hydrochloric acid .Scientific Research Applications
Photometric Analysis
Osmium tetrachloride has been used in the photometric determination of osmium. Sauerbrunn and Sandell (1953) describe a method involving the extraction of osmium tetroxide followed by shaking the organic solvent with a sulfuric acid solution of thiourea, forming a colored compound measurable photometrically (Sauerbrunn & Sandell, 1953).
Recovery in Electron Microscopy
In electron microscopy, this compound is used for recovering osmium tetroxide from used fixative solutions. Kiernan (1978) developed a technique where osmium compounds in residues are oxidized to osmium tetroxide and then extracted (Kiernan, 1978).
Investigation of Polymorphism
Machmer (1969) investigated the polymorphism of this compound, identifying different crystalline modifications, characterized by x-ray powder photographs and magnetic susceptibilities. This research helps in understanding the physical properties of this compound in various states (Machmer, 1969).
Preparation and Characterization
Burns and O'Donnell (1979) focused on preparing and characterizing new binary chlorides of osmium, including osmium pentachloride. They explored reactions of osmium hexafluoride with other compounds, contributing to the understanding of osmium's chemical behavior (Burns & O'Donnell, 1979).
Osmium Complexes in Biology and Medicine
Zhang and Huang (2018) reviewed the potential of osmium complexes, including those with this compound, in biological and medical applications. Their work highlights the versatility of osmium compounds in areas like cancer therapeutics and imaging probes (Zhang & Huang, 2018).
Spectrophotometric Methods
Dadfarnia and Shamsipur (1991) developed an extraction-spectrophotometric method for determining trace amounts of osmium. Their work enhances the analytical capabilities in detecting and quantifying osmium in various samples (Dadfarnia & Shamsipur, 1991).
Mechanism of Action
While the mechanism of action of Osmium Tetrachloride is not fully understood, studies on osmium-based complexes suggest that they first undergo hydrolysis via substitution of a chloride ligand by a water molecule to produce a more reactive aquated species . This species then reacts with the N7 site of guanine .
Safety and Hazards
Osmium Tetrachloride is highly toxic and can cause severe skin burns and eye damage . It may cause respiratory irritation and is fatal if swallowed, in contact with skin, or if inhaled . It is advised to handle this compound with extreme caution, using protective equipment and working in a well-ventilated area .
Future Directions
properties
IUPAC Name |
tetrachloroosmium |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/4ClH.Os/h4*1H;/q;;;;+4/p-4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IHUHXSNGMLUYES-UHFFFAOYSA-J |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
Cl[Os](Cl)(Cl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
Cl4Os |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30143075 |
Source
|
| Record name | Osmium tetrachloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30143075 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
332.0 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
10026-01-4 |
Source
|
| Record name | Osmium chloride (OsCl4) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=10026-01-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Osmium tetrachloride | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0010026014 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Osmium tetrachloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30143075 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Osmium tetrachloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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